Cas no 886503-20-4 (3-Chloro-5-(trifluoromethoxy)benzoyl chloride)

• Product Name: 3-Chloro-5-(trifluoromethoxy)benzoyl chloride
• CAS No: 886503-20-4
• MF: C₈H₃Cl₂F₃O₂
• MW: 259.009431123734
• CID: 3142850
• PubChem ID: 17750736
• Update Time: 2025-04-21

3-Chloro-5-(trifluoromethoxy)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(trifluoromethoxy)benzoyl chloride
• 3-Chloro-5-(trifluoromethoxy)benzoylchloride
• SCHEMBL1795831
• CS-0365979
• MFCD06660307
• 3-trifluoromethoxy-5-chlorobenzoyl chloride
• AKOS015956854
• 886503-20-4
• JS-4478

• MDL： MFCD06660307
• Inchi： 1S/C8H3Cl2F3O2/c9-5-1-4(7(10)14)2-6(3-5)15-8(11,12)13/h1-3H
• InChI Key： SDWXPVZFCXEROE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)Cl)C=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 257.9462192Da
• Monoisotopic Mass: 257.9462192Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų